N-[4-fluoro-3-(5-methyltetrazol-1-yl)phenyl]-2-phenylquinoline-4-carboxamide

• IUPAC Name: N-[4-fluoro-3-(5-methyltetrazol-1-yl)phenyl]-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C24H17FN6O/c1-15-28-29-30-31(15)23-13-17(11-12-20(23)25)26-24(32)19-14-22(16-7-3-2-4-8-16)27-21-10-6-5-9-18(19)21/h2-14H,1H3,(H,26,32)
• InChI Key: BITOCOHHDAOLJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=C(C=CC(=C2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5)F
• Molecular Formula: C24H17FN6O
• Molecular Weight: 424.4 g/mol

Description

N-[4-fluoro-3-(5-methyltetrazol-1-yl)phenyl]-2-phenylquinoline-4-carboxamide, commonly referred to as FMTPQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMTPQ belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of FMTPQ is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and NF-κB pathways. FMTPQ has also been shown to interact with DNA and inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects:
FMTPQ has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. FMTPQ has also been shown to reduce oxidative stress and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of FMTPQ in lab experiments is its high potency and selectivity, which allows for precise targeting of specific signaling pathways. However, one of the limitations of FMTPQ is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of FMTPQ, including the development of more efficient synthesis methods, the exploration of its potential therapeutic applications in other diseases, and the investigation of its pharmacokinetics and toxicity in vivo. Additionally, the combination of FMTPQ with other compounds may enhance its therapeutic effects and reduce its limitations.

Synthesis Methods

The synthesis of FMTPQ involves a multi-step process that starts with the reaction of 4-fluoro-3-nitrophenylamine with 5-methyl-1-tetrazole in the presence of a base to form 4-fluoro-3-(5-methyltetrazol-1-yl)aniline. The resulting compound is then reacted with 2-phenylquinoline-4-carboxylic acid chloride in the presence of a base to form FMTPQ. The final product is purified using column chromatography.

Scientific Research Applications

FMTPQ has shown promising results in various scientific research applications, including cancer therapy, neuroprotection, and anti-inflammatory activity. In cancer therapy, FMTPQ has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, FMTPQ has been shown to protect neurons from oxidative stress and reduce neuroinflammation. In anti-inflammatory activity, FMTPQ has been shown to inhibit the production of pro-inflammatory cytokines and reduce the severity of inflammation.